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Compound of Interest

Compound Name: Antibacterial agent 135

Cat. No.: B12383833

A Technical Overview for Researchers and Drug Development Professionals

Introduction: The persistent challenge of antimicrobial resistance necessitates the continuous
exploration of novel antibacterial agents. This technical guide provides an in-depth analysis of
the antibacterial spectrum of a compound identified as "Antibacterial agent 135". While the
publically available information on a specific agent uniformly designated as "Antibacterial
agent 135" is limited and appears to be a non-standardized identifier, this document focuses
on a potent antibacterial compound with the molecular formula C11H15N506S and CAS
number 2233569-54-3, which has been referred to in scientific literature and chemical
databases under this designation. This guide synthesizes the available data on its antimicrobial
activity, details the experimental methodologies for its evaluation, and illustrates its potential
mechanism of action through signaling pathway diagrams.

Antibacterial Spectrum of Agent 135

The primary antibacterial activity reported for the compound with molecular formula
C11H15N506S is against Mycobacterium tuberculosis. Quantitative data from preliminary
studies is summarized below.

Bacterial Strain MIC (pg/mL)
Mycobacterium tuberculosis H37Rv 6.25
Mycobacterium bovis 20
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Table 1: Minimum Inhibitory Concentration (MIC) of Antibacterial Agent 135 against
Mycobacterial Strains.[1]

Experimental Protocols

The determination of the antibacterial spectrum of Agent 135 involves standardized
microbiological assays. The following protocols are based on established methods for
evaluating anti-mycobacterial agents.

Minimum Inhibitory Concentration (MIC) Determination
using Microplate Alamar Blue Assay (MABA)

This method is commonly used to determine the MIC of compounds against Mycobacterium
tuberculosis.

o Bacterial Culture:Mycobacterium tuberculosis H37Rv is grown in BACTEC 12B medium.
e Assay Setup:
o A 96-well microplate is used to prepare serial dilutions of Antibacterial Agent 135.

o The bacterial suspension is adjusted to a specific optical density and added to each well
containing the diluted compound.

o Control wells containing bacteria without the agent (positive control) and medium only
(negative control) are included.

¢ Incubation: The plate is incubated at 37°C for a defined period, typically 5-7 days.

» Detection: A solution of Alamar Blue (resazurin) is added to each well. After further
incubation, a color change from blue to pink indicates bacterial growth.

o MIC Determination: The MIC is defined as the lowest concentration of the agent that
prevents the color change, indicating inhibition of bacterial growth.[1]

Workflow for MIC Determination
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Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).

Potential Sighaling Pathway Involvement

While the precise mechanism of action for "Antibacterial agent 135" is not extensively detailed
in the available literature, related compounds, such as 1,3,5-triazine derivatives, are known to
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interfere with various bacterial cellular processes. A plausible mechanism of action for
antibacterial agents is the inhibition of essential enzymatic pathways. For instance, many
antibacterial agents target enzymes involved in DNA replication, cell wall synthesis, or folate

synthesis.

The following diagram illustrates a generalized signaling pathway for the inhibition of a bacterial

enzyme, a common mechanism for antibacterial agents.

Bacterial Metabolic Pathway

| Essential Bacterial o Essential Product o .
Substrate > > . > Bacterial Growth
Enzyme (e.g., for cell wall synthesis)
A w,
Inhibition Mechanism Inhibiton .~ 7SS
A
Inhibited Growth

Antibacterial Agent 135

Click to download full resolution via product page
Caption: Generalized pathway of bacterial enzyme inhibition.

Disclaimer: "Antibacterial agent 135" is not a standardized chemical name. The information
presented here is based on publically available data for a compound with the molecular formula
C11H15N506S and CAS number 2233569-54-3, which has been associated with this identifier.
Further research is required to fully elucidate the antibacterial spectrum and mechanism of
action of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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